Cas no 2680815-80-7 (2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2680815-80-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5653061
• PubChem ID: 165940705
• Update Time: 2025-06-11

2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680815-80-7
• 2-(1-acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid
• EN300-28276891
• 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C13H21NO3/c1-9(15)14-7-5-10(6-8-14)11-3-2-4-12(11)13(16)17/h10-12H,2-8H2,1H3,(H,16,17)
• InChI Key： VWOLAUWUNTYGIW-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1C1CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid

Introduction to 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2680815-80-7)

2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a cyclopentane ring with an acetylpiperidine moiety. This molecular architecture has garnered considerable attention due to its potential in drug discovery and development, particularly in the design of novel bioactive molecules. The compound’s Chemical Abstracts Service (CAS) number, 2680815-80-7, serves as a unique identifier, facilitating precise referencing in scientific literature and industrial applications.

The structural composition of 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid encompasses a cyclopentane ring substituted at the 1-position with an acetylpiperidine group. This configuration imparts distinct pharmacophoric features, making it a valuable scaffold for medicinal chemists exploring mechanisms of interaction with biological targets. The cyclopentane ring, known for its rigidity and stability, contributes to the compound’s binding affinity, while the acetylpiperidine moiety introduces polar functional groups that can engage with specific amino acid residues in proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have highlighted the versatility of this compound as a lead structure. Studies have demonstrated that the acetylpiperidine group can modulate the electronic properties of the molecule, influencing its solubility and metabolic stability. These attributes are critical for optimizing pharmacokinetic profiles, ensuring that the compound exhibits favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Such insights have been instrumental in guiding synthetic modifications aimed at enhancing bioavailability and reducing off-target effects.

In the context of contemporary drug discovery, 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid has been explored as a precursor in the synthesis of enzyme inhibitors and receptor modulators. For instance, derivatives of this compound have shown promise in targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). The cyclopentane scaffold provides a stable core for derivatization, allowing chemists to introduce diverse substituents while maintaining structural integrity. This flexibility has enabled the development of libraries of compounds for high-throughput screening (HTS), accelerating the identification of novel therapeutic agents.

The acetylpiperidine moiety, in particular, has been recognized for its role in enhancing binding interactions with biological targets. Piperidine derivatives are well-documented for their efficacy in modulating neurotransmitter systems, making them relevant for treating neurological disorders such as depression and anxiety. By incorporating an acetyl group at the 1-position of piperidine, researchers have been able to fine-tune pharmacological properties, achieving higher selectivity and improved pharmacological activity. This approach aligns with current trends in medicinal chemistry toward designing molecules with enhanced target engagement and reduced side effects.

From a synthetic perspective, 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid exemplifies the intersection of organic synthesis and medicinal chemistry. The synthesis involves multi-step reactions that showcase modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods enable precise control over stereochemistry, which is often crucial for biological activity. The compound’s synthesis also highlights the importance of protecting group strategies in multi-component reactions (MCRs), ensuring that reactive functional groups are selectively modified without undesired side reactions.

Recent publications have underscored the potential of this compound in addressing unmet medical needs. For example, researchers have reported on its utility as an intermediate in the preparation of kinase inhibitors targeting aberrant signaling pathways in cancer. The cyclopentane ring provides a hydrophobic pocket that can interact favorably with ATP-binding sites on kinases, while the acetylpiperidine group introduces polar interactions that enhance binding affinity. Such findings underscore the compound’s significance as a building block for next-generation therapeutics.

The pharmacokinetic profile of 2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid has been evaluated through preclinical studies using animal models. These studies indicate that the compound exhibits moderate oral bioavailability and prolonged half-life upon administration. Additionally, metabolic stability assessments have revealed that it is susceptible to cytochrome P450-mediated biotransformation at specific sites within its structure. This information is invaluable for predicting human exposure and designing dosing regimens that minimize toxicity while maximizing therapeutic efficacy.

In conclusion,2-(1-Acetylpiperidin-4-yl)cyclopentane-1-carboxylic acid represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of pharmacophoric elements makes it a versatile scaffold for developing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic pathways and pharmacological insights,CAS No. 2680815-80-7 will undoubtedly remain a cornerstone in pharmaceutical chemistry efforts aimed at addressing complex diseases.